N-[1-(3,5-Dimethyl-1,2-oxazol-4-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C10H14N2O2/c1-5-9(13)11-6(2)10-7(3)12-14-8(10)4/h5-6H,1H2,2-4H3,(H,11,13)
• InChI Key: VSWWKOLEZUGIII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(C)NC(=O)C=C
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities.

Synthesis Analysis

Oxazoles can be synthesized from easily available arylacetylenes and α-amino acids in the presence of Cu (NO 3) 2 •3H 2 O and iodine. This reaction involves an I 2 /Cu (NO 3) 2 •3H 2 O-assisted generation of α-iodo acetophenones, a Kornblum oxidation to phenylglyoxals, a condensation to imines, and a decarboxylation/annulation/oxidation reaction sequence.

Molecular Structure Analysis

Oxazoles is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

Complementary methods for direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 have been developed for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates.

Physical And Chemical Properties Analysis

Oxazole was first prepared in 1947, has a boiling point of 69 °C and is a stable liquid at room temperature.

Scientific Research Applications

Anticancer Properties

• AKOS017788443 has shown promise in inhibiting cancer cell growth. Researchers have explored its effects on various cancer types, including breast, lung, and colon cancers. .

Anti-Inflammatory Activity

• Inflammation plays a crucial role in various diseases. AKOS017788443 exhibits anti-inflammatory properties by modulating key pathways involved in inflammation. .

Neuroprotective Effects

• Studies have investigated AKOS017788443’s impact on neuronal health. It appears to protect neurons from oxidative stress, reduce neuroinflammation, and enhance synaptic plasticity. .

Antimicrobial Activity

• AKOS017788443 exhibits antimicrobial effects against bacteria, fungi, and viruses. Researchers have explored its potential as an alternative to conventional antibiotics. .

Cardiovascular Applications

• Preliminary studies suggest that AKOS017788443 has vasodilatory effects, which could benefit cardiovascular health. It may improve blood flow, reduce hypertension, and protect against ischemic events. .

Metabolic Disorders and Obesity

• AKOS017788443 has been investigated for its impact on metabolic pathways. It may regulate glucose metabolism, enhance insulin sensitivity, and reduce adipose tissue inflammation. .

Mechanism of Action

The mechanism of action of oxazole derivatives can vary depending on the specific derivative and its biological activity. For example, some oxazole derivatives have been found to have affinity at adenosine A 1 and A 2A receptors.

Future Directions

Oxazole derivatives continue to be a focus of research due to their wide spectrum of biological activities. Researchers around the globe are synthesizing various oxazole derivatives and screening them for their various biological activities.